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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 7-bromoheptanoyl chloride (CAS No.

50733-91-0), a versatile bifunctional reagent crucial in chemical synthesis and drug

development.[1][2] This document is intended for researchers, scientists, and professionals in

the pharmaceutical and chemical industries, offering detailed information on its chemical

properties, synthesis, and key applications, supported by experimental protocols and

schematic diagrams.

Core Chemical and Physical Properties
7-Bromoheptanoyl chloride is a halogenated acyl chloride featuring a seven-carbon chain,

with a reactive acyl chloride group at one end and a bromine atom at the other. This unique

structure allows for sequential or orthogonal reactions, making it a valuable linker in the

synthesis of complex molecules.
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Property Value Source

CAS Number 50733-91-0 [1][2]

Molecular Formula C₇H₁₂BrClO [1][3]

Molecular Weight 227.53 g/mol [1][2]

SMILES Code O=C(Cl)CCCCCCBr [2]

IUPAC Name 7-bromoheptanoyl chloride [3]

Storage Conditions
Sealed in dry, room

temperature
[2]

Synthesis and Reactivity
Synthesis: The typical laboratory-scale synthesis of 7-bromoheptanoyl chloride involves the

reaction of 7-bromoheptanoic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂), often in the presence of a catalytic amount of N,N-dimethylformamide

(DMF). The reaction proceeds via a nucleophilic acyl substitution mechanism.

Reactivity: The high reactivity of the acyl chloride group allows for facile nucleophilic

substitution reactions with a wide range of nucleophiles, including alcohols to form esters,

amines to form amides, and arenes under Friedel-Crafts conditions to form ketones. The

bromine-terminated alkyl chain can subsequently participate in various reactions, such as

nucleophilic substitution or the formation of organometallic reagents.

Experimental Protocols
General Protocol for Amide Formation using 7-
Bromoheptanoyl Chloride
This protocol describes a general procedure for the acylation of a primary or secondary amine

with 7-bromoheptanoyl chloride.

Materials:

7-Bromoheptanoyl chloride
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Primary or secondary amine

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.g., triethylamine or diisopropylethylamine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve the amine (1.0 equivalent) and the tertiary amine base (1.2 equivalents) in the

chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of 7-bromoheptanoyl chloride (1.1 equivalents) in the same

anhydrous solvent to the cooled amine solution dropwise.

Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring

the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Upon completion, quench the reaction by adding water.

Separate the organic layer. Wash the organic layer sequentially with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel.
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Applications in Drug Development and Organic
Synthesis
7-Bromoheptanoyl chloride serves as a critical building block and linker molecule in various

applications, most notably in the development of Proteolysis Targeting Chimeras (PROTACs).

Role as a Linker in PROTACs
PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. 7-Bromoheptanoyl chloride is often used to construct the alkyl linker that

connects the ligand binding to the target protein and the ligand binding to the E3 ligase. For

instance, it has been utilized in the formation of a PROTAC EGFR degrader.[4]

The synthesis of such a PROTAC typically involves a multi-step sequence where the acyl

chloride first reacts with a nucleophilic handle on one of the ligands, followed by the

displacement of the bromide with a nucleophile on the other ligand.

Starting Materials

Synthetic Steps
Products

Ligand A with Nucleophile
(e.g., -NH2)

Acylation Reaction7-Bromoheptanoyl Chloride

Ligand B with Nucleophile
(e.g., -OH) Nucleophilic Substitution

Bromo-functionalized Ligand A

Forms Amide Bond

Final PROTAC Molecule
Forms Ether Linkage

Click to download full resolution via product page

Caption: Workflow for PROTAC synthesis using 7-bromoheptanoyl chloride.
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General Synthetic Utility
Beyond PROTACs, the dual reactivity of 7-bromoheptanoyl chloride makes it a valuable

reagent for:

Synthesis of functionalized polymers: The acyl chloride can initiate polymerization or be

incorporated into a polymer backbone, with the bromide available for post-polymerization

modification.

Surface modification: It can be used to attach long-chain alkyl bromides to surfaces

containing hydroxyl or amine groups, which can then be used for further chemical

transformations.

Formation of macrocycles: Intramolecular reactions between the two ends of the molecule or

its derivatives can lead to the formation of cyclic compounds.
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Acyl Chloride Reactions

Bromide Reactions
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Caption: Reactivity pathways of 7-bromoheptanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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